

# ethacridine lactate safety profile validation

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Ethacridine

CAS No.: 442-16-0

Cat. No.: S527491

Get Quote

## Safety and Efficacy Profile Overview

Application Area	Reported Efficacy	Reported Safety Profile & Common Side Effects	Key Supporting Studies
<b>Diabetic Foot Ulcer (DFU) Management</b>	Multi-target antibacterial action; disrupts biofilms; inhibits bacterial replication [1].	Favorable cytotoxicity profile; limited toxicity to human cells in vitro; safe for topical use [1] [2].	Network pharmacology, molecular docking, MD simulations, RT-qPCR validation [1].
<b>Second-Trimester Abortion</b>	High success rate (98.3%) when combined with mifepristone and oxytocin [3].	Significantly fewer side effects (75% vs. 96.7%) and less Hb drop compared to misoprostol regimen; lower pain perception [3].	Prospective randomized trial (n=120) [3].
<b>General Antibacterial Applications</b>	Broad-spectrum activity against Gram-positive and Gram-negative bacteria; MIC90 6.2 µg/mL against <i>B. cereus</i> [2].	Low cytotoxicity confirmed by lactate dehydrogenase (LDH) assays on human cells [2].	In vitro antibacterial assays, nanoformulation studies [2].
<b>Gastrointestinal Barrier Protection</b>	Attenuates inflammation and	Well-tolerated in combination with tannic	In vitro study on murine organoids [4].

Application Area	Reported Efficacy	Reported Safety Profile & Common Side Effects	Key Supporting Studies
	stress-induced damage in intestinal organoids [4].	acid for treating diarrhea [4].	

## Key Experimental Data and Protocols

For researcher evaluation, here are the experimental details from key studies.

Study Focus	Experimental Model & Sample Size	Treatment Protocol / Dosing	Primary Outcome Measures
-------------	----------------------------------	-----------------------------	--------------------------


| **Antibacterial Mechanisms in DFU [1]** | • **In Silico:** Network pharmacology, molecular docking, MD simulations. • **Ex Vivo:** RT-qPCR on wound edge tissue from DFU patients. | N/A (Mechanistic study) | • Identification of 105 common targets (e.g., AKT1, EGFR, MMP9). • Strong binding affinity with MMP9 (-9.8 kcal/mol). • Modulation of IL-17, TNF, and AGE-RAGE signaling pathways. | | **Pregnancy Termination [3]** | **Model:** Prospective randomized trial in humans. **Sample:** 120 women (13-20 weeks gestation). | • **Group E (n=60):** 200 mg mifepristone orally, followed after 36 hrs by extra-amniotic 0.1% EL (10 mL/week of gestation, max 150 mL) + IV oxytocin [3]. | • **Success Rate:** 98.3% within 24 hours. • **Induction-Abortion Interval:**  $10.9 \pm 2.6$  hours. • **Safety:** Lower side effect incidence and reduced hemoglobin drop versus misoprostol. | | **Broad-Spectrum Antibacterial Activity [2]** | **Model:** In vitro assays against 7 bacterial strains. **Sample:** Gram-negative (e.g., *E. coli*, *P. aeruginosa*) and Gram-positive (e.g., *B. cereus*, *S. pyogenes*). | • EL alone and EL-loaded nanoformulations. • MIC90 determination. | • MIC90 of 6.2 µg/mL against *B. cereus*. • MIC90 of 9.7 µg/mL against *S. enterica*. • Low cytotoxicity in human cell LDH assays. | | **Intestinal Barrier Protection [4]** | **Model:** Murine small intestinal organoids. **Induction:** LPS exposure or growth factor withdrawal. | • TA (0.01 mg/mL) or Eta (0.002 mg/mL). | • Reduced inflammatory markers (IL-6, IL-1 $\beta$ , TNF- $\alpha$ ). • Normalization of tight junction and mucin gene expression. |

## Mechanism of Action Visualizations

The therapeutic effects of **Ethacridine Lactate** are mediated through multiple pathways. The diagram below illustrates its core mechanisms of action for antibacterial and anti-inflammatory effects.

*This diagram synthesizes mechanisms described across multiple studies [1] [2] [4].*

The experimental workflow for validating EL's antibacterial mechanisms in Diabetic Foot Ulcers (DFUs) integrates computational and experimental biology techniques, as illustrated below.



[Click to download full resolution via product page](#)

This workflow is reconstructed from the methodology detailed in the research on DFUs [1].

## Conclusion and Research Implications

In summary, the safety profile of **ethacridine** lactate is validated through robust clinical and experimental data:

- **Strong Safety Record:** Its long-standing use in clinical practice, particularly in termination of pregnancy, provides a strong foundation for its safety profile, showing fewer side effects compared to other standard treatments [3].
- **Promising New Applications:** Recent studies highlight its potential for repurposing in areas like diabetic foot ulcer management, where it exhibits multi-target antibacterial action and low cytotoxicity [1] [2].
- **Mechanistic Understanding:** Advanced computational and in vitro models provide a clear understanding of its mechanisms, supporting its continued investigation [1] [4].

### Need Custom Synthesis?

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Ethacridine Targets Bacterial Biofilms in Diabetic Foot Ulcers [pmc.ncbi.nlm.nih.gov]
2. Antibacterial Properties of Ethacridine Lactate and ... [mdpi.com]
3. Mifepristone Followed by Misoprostol or Ethacridine Lactate ... [pmc.ncbi.nlm.nih.gov]
4. Tannic Acid and Ethacridine Lactate Attenuate Markers of ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [ethacridine lactate safety profile validation]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b527491#ethacridine-lactate-safety-profile-validation>]

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)